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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380 Get Quote

An In-Depth Technical Guide to Disperse Black 9

This technical guide provides a comprehensive overview of Disperse Black 9, tailored for

researchers, scientists, and drug development professionals. It covers the dye's chemical and

physical properties, manufacturing processes, analytical methodologies, and toxicological

profile.

Chemical Identity and Properties
Disperse Black 9 is a monoazo dye known for its use in coloring synthetic fibers and, to a

lesser extent, in cosmetics such as non-oxidative hair dye formulations. Its chemical identity

and key properties are summarized below.
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Property Value Reference

IUPAC Name

2-[4-[(4-aminophenyl)diazenyl]-

N-(2-

hydroxyethyl)anilino]ethanol

[PubChem]

Synonyms

C.I. 111301, 2,2'-[[4-[(4-

aminophenyl)azo]phenyl]imino]

bisethanol

[Santa Cruz Biotechnology]

CAS Number
20721-50-0 (Current), 12222-

69-4 (Deprecated)
[PubChem]

Molecular Formula C₁₆H₂₀N₄O₂ [PubChem]

Molecular Weight 300.36 g/mol [PubChem]

Appearance Violet dye [MedchemExpress.com]

Solubility
Sparingly soluble in water,

soluble in organic solvents
[Santa Cruz Biotechnology]

Manufacturing and Synthesis
The industrial synthesis of Disperse Black 9 is a multi-step process involving well-established

azo dye chemistry.

Synthesis Pathway
The manufacturing process can be summarized in three main stages:

Diazotization: An aromatic amine, typically 4-nitrobenzenamine, is converted into a

diazonium salt. This reaction is conducted at low temperatures (0-5 °C) using nitrous acid,

which is generated in situ from sodium nitrite and a strong acid like hydrochloric acid.[1]

Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, N,N-

dihydroxyethylaniline, to form the azo chromophore.[1]

Reduction: The nitro group on the initial aromatic amine is reduced to an amino group,

yielding the final Disperse Black 9 molecule.[1]
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Experimental Protocols
General Synthesis Protocol
The synthesis of Disperse Black 9 begins with the diazotization of 4-nitroaniline. This is

achieved by reacting it with sodium nitrite in an acidic medium (e.g., hydrochloric acid) at a

controlled temperature of 0-5°C to form the diazonium salt.[1] This reactive intermediate is then

coupled with N,N-dihydroxyethylaniline. The subsequent step involves the reduction of the nitro

group to an amine, which completes the synthesis of the dye.[1] The crude product is then

purified, often through recrystallization, washed to remove residual salts and acids, and dried to

a powder.

Analytical Methodology: Purity Assessment via HPLC
High-Performance Liquid Chromatography (HPLC) coupled with an ultraviolet (UV) detector is

the primary method for assessing the purity of Disperse Black 9.

Objective: To quantify the main dye component and detect synthesis-related impurities.

Instrumentation: HPLC system with a UV detector.

Mobile Phase: A suitable gradient of organic solvents (e.g., acetonitrile) and buffered

aqueous solutions.

Stationary Phase: A C18 reversed-phase column is typically used.

Detection: The wavelength for detection is set based on the absorbance maximum of the

dye, for instance, at 436 nm.

Sample Preparation: A stock solution of Disperse Black 9 is prepared in a suitable solvent,

such as dimethyl sulfoxide (DMSO) or a mixture of methanol and water, and then diluted to

various concentrations for calibration. For stability testing, the dye has been formulated in

0.5% (w/v) methylcellulose solution in water or DMSO.

Analysis: The retention time and peak area of the main component are compared against a

reference standard to determine purity. Commercial lots of Disperse Black 9 used for

toxicological testing have shown a dye content of approximately 52.6%, often mixed with

lignosulfate as a dispersant.
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Toxicology and Biocompatibility
Disperse Black 9 has undergone toxicological evaluation, particularly in the context of its use

in hair dye formulations.

Data Presentation: Toxicological Summary

Endpoint Result Reference

Acute Oral Toxicity
Slightly toxic to practically

nontoxic
[Cosmetics Info]

Acute Intraperitoneal Toxicity Practically nontoxic [Cosmetics Info]

Eye Irritation Non-irritating [Cosmetics Info]

Skin Irritation Non-irritating [Cosmetics Info]

Skin Sensitization

Not sensitizing in some

studies, but a sensitizing

potential cannot be excluded

[Cosmetics Info, European

Commission]

Mutagenicity
Non-mutagenic in four different

assay systems
[Cosmetics Info]

Carcinogenicity

A hair dye formulation

containing the dye was not

carcinogenic when applied

dermally in a lab test.

[Cosmetics Info]

Cytotoxicity

Moderate cytotoxic effect on

human hepatoma (HepG-2)

cells

[Benchchem]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Disperse Black 9 is

safe for use as a hair dye ingredient at the concentrations found in commercial products.

[Cosmetics Info] In the European Union, its use in non-oxidative hair dye products is permitted

at a maximum concentration of 0.3%. [Cosmetics Info]

Environmental Fate and Degradation
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As an azo dye, the environmental degradation of Disperse Black 9 is a key consideration. The

primary degradation pathway involves the reductive cleavage of the azo bond (-N=N-). This

process is more likely to occur under anaerobic conditions, such as in sediments, leading to the

formation of aromatic amines. The dye is generally persistent under aerobic environmental

conditions. Advanced oxidation processes, such as those using Fenton's reagent, can also

degrade the dye by generating hydroxyl radicals that attack the azo linkage.

Visualized Workflows and Pathways
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Synthesis Workflow for Disperse Black 9

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Reduction

Step 4: Purification

4-Nitrobenzenamine

NaNO₂ + HCl (0-5°C)

Diazonium Salt Intermediate

Nitro-Azo Intermediate

Coupling Reaction

N,N-dihydroxyethylaniline

Disperse Black 9 (Crude)

Reduction of Nitro Group

Reducing Agent (e.g., Na₂S)

Washing & Drying

Final Product: Disperse Black 9 Powder

Click to download full resolution via product page

Caption: A diagram illustrating the multi-step synthesis of Disperse Black 9.
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Analytical Workflow for Disperse Black 9 Purity

Sample Preparation
(Dissolve in DMSO)

Injection into HPLC System

Separation on C18 Column
(Reversed-Phase)

UV Detection
(e.g., 436 nm)

Data Acquisition
(Chromatogram)

Data Analysis
(Peak Integration & Comparison to Standard)

Result: Purity (%)

Click to download full resolution via product page

Caption: Workflow for assessing the purity of Disperse Black 9 via HPLC.
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Environmental Degradation Pathway of Disperse Black 9

Disperse Black 9
(Azo Dye)

Anaerobic Conditions
(e.g., Sediments)

Reductive Cleavage of Azo Bond (-N=N-)

Formation of Aromatic Amines

Click to download full resolution via product page

Caption: The primary anaerobic degradation pathway for Disperse Black 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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